Cas no 1211603-39-2 (1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea)

• Product Name: 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea
• CAS No: 1211603-39-2
• MF: C₁₁H₁₁N₅O₂
• MW: 245.237341165543
• MDL: MFCD16089984
• CID: 4578057
• Update Time: 2025-06-26

1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea
• 1H-1,2,4-Triazole-1-acetamide, N-[(phenylamino)carbonyl]-

• MDL： MFCD16089984
• Inchi： 1S/C11H11N5O2/c17-10(6-16-8-12-7-13-16)15-11(18)14-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,14,15,17,18)
• InChI Key： RVHXWCFKBGSZME-UHFFFAOYSA-N
• SMILES： N1(CC(NC(NC2=CC=CC=C2)=O)=O)C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea

Professional Introduction to 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea (CAS No. 1211603-39-2)

1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea, identified by its CAS number 1211603-39-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development. The compound belongs to the class of urea derivatives, which are well-known for their diverse pharmacological properties.

The structural framework of 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea consists of several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a phenyl ring provides a hydrophobic moiety, while the urea group introduces a polar region that can interact with biological targets. Additionally, the acetyl-substituted part of the molecule enhances its reactivity and potential for further chemical modifications.

The incorporation of a 1H-1,2,4-triazole ring is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial and anti-inflammatory properties. The triazole moiety not only contributes to the compound's stability but also serves as a scaffold for further derivatization, enabling the design of novel molecules with enhanced pharmacological profiles.

In recent years, there has been a growing interest in developing new therapeutic agents that target specific biological pathways. 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea is its versatility in chemical synthesis. The presence of multiple reactive sites allows for the introduction of various substituents, enabling researchers to fine-tune the compound's properties for specific applications. This flexibility has made it a valuable tool in medicinal chemistry, where the development of structurally diverse libraries is crucial for identifying lead compounds.

The pharmacokinetic behavior of 1-phenyl-3-[2-(1H-1,2,4-triazol-1-yl)acetyl]urea is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Early studies indicate that the molecule exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its feasibility as a drug candidate.

Furthermore, the compound's interaction with biological targets has been explored using computational modeling and experimental techniques. These studies have provided insights into its binding affinity and mechanism of action. For instance, molecular docking simulations have revealed that 1-phenyl-3-[2-(1H-1,2,4-triazol-1-y lacetyl]urea can bind to specific pockets on target proteins with high specificity. This finding underscores its potential as an inhibitor or modulator of these proteins.

The therapeutic applications of 1-phenyl-3-[2-(1H - 1 , 2 , 4 - tri az ol - 1 - yl ) ac et h y l ] u rea are still under exploration , but preliminary results are promising. In particular , the compound has shown promise in preclinical models as a potential treatment for inflammatory diseases and certain types of cancer. These findings are supported by studies demonstrating its ability to suppress inflammatory cytokine production and inhibit the growth of tumor cells in vitro.

The synthesis of 1 - phen y l - 3 - [ 2 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) ac et h y l ] u rea involves several well-established chemical reactions , including condensation reactions between urea derivatives and acetyl chloride or acetic anhydride . The introduction of the triazole ring is typically achieved through cyclocondensation reactions involving hydrazine derivatives . These synthetic routes are robust and scalable , making it feasible to produce sufficient quantities of the compound for both research and clinical purposes.

In conclusion , 1 - phen y l - 3 - [ 2 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) ac et h y l ] u rea ( C A S N o . 12 11 6 o o3 -39 -2 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further development . As research continues to uncover new biological activities and synthetic strategies , this molecule is poised to play a crucial role in the discovery and development of novel therapeutic agents .